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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl sulfamate (CH₅NO₃S) is an organic compound that has emerged as a highly versatile

and important precursor in organic synthesis.[1][2] Characterized by a methyl group attached to

a sulfamate functional group, it serves as a key building block in the preparation of a wide

range of nitrogen-containing molecules, including pharmaceuticals, agrochemicals, and

complex heterocyclic systems.[1][2][3] Its utility stems from its role as an effective aminating

agent and its ability to participate in a variety of powerful chemical transformations, such as

intramolecular C-H amination and cyclization reactions.[1][2][4] This guide provides a

comprehensive overview of methyl sulfamate's physicochemical properties, synthesis,

reactivity, and applications, with a focus on experimental protocols and quantitative data for the

modern chemist.

Physicochemical and Safety Data
Methyl sulfamate is a colorless liquid at room temperature, soluble in water and various

organic solvents.[1] Its key physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of Methyl Sulfamate
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Property Value Source

Molecular Formula CH₅NO₃S [1][5][6][7]

Molecular Weight 111.12 g/mol [1][5][6][7]

Melting Point 25-27 °C [1][6]

Boiling Point 199.9 ± 23.0 °C (Predicted) [1][6]

Density 1.459 ± 0.06 g/cm³ (Predicted) [1][6]

pKa 9.43 ± 0.70 (Predicted) [1][6]

CAS Number 55665-95-7 [5][6][7]

Safety Information: Methyl sulfamate is considered an irritant.[1] It may cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).[5] Appropriate personal

protective equipment, such as gloves and safety glasses, should be worn, and work should be

conducted in a well-ventilated area.[1][5]

Synthesis of Methyl Sulfamate
Methyl sulfamate can be prepared through several synthetic routes. A common laboratory

method involves the reaction of sulfamic acid with a methylating agent, such as methyl iodide

or dimethyl sulfate, under basic conditions.[2] Another approach involves the reaction of a

methyl ester with ammonium sulfinate.[1] The general workflow for its synthesis is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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